3-Amino-thiophene-2-carboxylic acid Sodium Salt

• IUPAC Name: sodium;3-aminothiophene-2-carboxylate
• InChI: InChI=1S/C5H5NO2S.Na/c6-3-1-2-9-4(3)5(7)8;/h1-2H,6H2,(H,7,8);/q;+1/p-1
• InChI Key: WVMADKBGYOAZKM-UHFFFAOYSA-M
• Canonical SMILES: C1=CSC(=C1N)C(=O)[O-].[Na+]
• Molecular Formula: C5H4NNaO2S
• Molecular Weight: 165.15 g/mol

Description

Thiophene is a heterocycle that contains a five-membered ring made up of one sulfur atom and four carbon atoms. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors. Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors.

Synthesis Analysis

The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives can be synthesized through various reactions, including the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester.

Physical And Chemical Properties Analysis

Thiophene-2-carboxylic acid is an organic compound with the formula SC4H3CO2H. It is a white solid with a melting point of 125–127 °C.

Scientific Research Applications

3-Amino-thiophene-2-carboxylic acid Sodium Salt has been used in a wide range of scientific research applications. It has been used in organic synthesis as an intermediate reagent for the synthesis of other organic compounds. It has also been used in biochemistry as a substrate for enzyme-catalyzed reactions. It has been used in pharmaceuticals as a source of sulfur and nitrogen for the synthesis of drugs and other pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Amino-thiophene-2-carboxylic acid Sodium Salt is not well understood. It is known that it is an organic acid and that it can undergo oxidation-reduction reactions. It is also known that it can act as a chelating agent, binding to metal ions such as zinc and iron. It is believed that these reactions and interactions are responsible for its various applications in scientific research.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. It has been shown to have some antioxidant activity, but its effects on the body are not fully understood. It has been used in some studies as an anti-inflammatory agent, but its effects on the body are still being studied.

Advantages and Limitations for Lab Experiments

3-Amino-thiophene-2-carboxylic acid Sodium Salt has several advantages for use in laboratory experiments. It is a simple, non-toxic compound that is readily available and easy to work with. It is also soluble in a variety of solvents, making it ideal for use in organic synthesis. However, it is important to note that it is a weak acid and can be easily neutralized by other compounds, so it is important to take precautions when using it in experiments.

Future Directions

There are a number of potential future directions for research on 3-Amino-thiophene-2-carboxylic acid Sodium Salt. It could be used as an intermediate in the synthesis of more complex organic compounds. It could also be used to study its effects on the body, such as its antioxidant activity or its potential as an anti-inflammatory agent. It could also be used as a chelating agent to bind to metal ions, which could be useful for drug delivery or for other applications. Finally, its potential as a substrate for enzyme-catalyzed reactions could be explored further, which could lead to new applications in biochemistry and pharmaceuticals.